Cas no 6544-02-1 (Tetraisothiocyanatosilane)

• Product Name: Tetraisothiocyanatosilane
• CAS No: 6544-02-1
• Molecular Formula: C₄N₄S₄Si
• Molecular Weight: 260.4151
• MDL: MFCD00054206
• CID: 503844
• PubChem ID: 87575911

Tetraisothiocyanatosilane Properties

Names and Identifiers

• Silane,tetraisothiocyanato-
• Tetraisothiocyanatosilane
• SILICON TETRAISOTHIOCYANATE
• Silane, tetraisothiocyanato-
• silicon isothiocyanate
• NOGBKWXHNPDHFA-UHFFFAOYSA-N
• S0421
• SCHEMBL6364301
• AKOS015833668
• NS00046888
• T72785
• 6544-02-1
• EINECS 229-460-2
• Si (N C S)4
• Q17334058
• MFCD00054206
• DTXSID0064410

• MDL： MFCD00054206
• InChIKey： NOGBKWXHNPDHFA-UHFFFAOYSA-N
• Inchi： 1S/C4N4S4Si/c9-1-5-13(6-2-10,7-3-11)8-4-12
• SMILES： S=C=N[Si](N=C=S)(N=C=S)N=C=S

Computed Properties

• Exact Mass: 259.87800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 259.87750725g/mol
• Heavy Atom Count: 13
• Complexity: 303
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 178

Experimental Properties

• LogP: 1.83320
• PSA: 177.80000
• Boiling Point: 268.5±23.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 116.2±22.6 °C
• Color/Form: NA
• Density: 1.4±0.1 g/cm3

Tetraisothiocyanatosilane Security Information

• Symbol:
• Safety Instruction： H302+H332+H314
• Hazardous Material transportation number：1759
• Hazard Statement： H302+H332-H314
• Warning Statement： P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：III
• Signal Word：dangerous
• HazardClass：8

Tetraisothiocyanatosilane Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides